Chlorophenol red b-D-galactopyranoside

• Molecular Formula: C25H22Cl2O10S
• Molecular Weight: 585.4 g/mol
• InChI: InChI=1S/C25H22Cl2O10S/c26-15-9-12(5-7-17(15)29)21(14-3-1-2-4-20(14)38(33,34)35)13-6-8-18(16(27)10-13)36-25-24(32)23(31)22(30)19(11-28)37-25/h1-10,19,22-25,28,30-32H,11H2,(H,33,34,35)/b21-12+/t19?,22-,23+,24?,25+/m0/s1
• InChIKey: YOUWVNCQJOMMEU-MNEBIYGUSA-N

CPRG: Chromogenic β-Galactosidase Substrate Overview

Chlorophenol red β-D-galactopyranoside (CPRG) is a synthetic chromogenic substrate for β-galactosidase (β-gal), belonging to the class of galactopyranoside-conjugated indicator dyes. Upon enzymatic hydrolysis, CPRG releases chlorophenol red, producing a quantifiable color change from yellow to purple-red with an absorbance maximum at 570–578 nm . CPRG is supplied as a yellow-orange powder, freely soluble in water (≥20 mg/mL), and is used in colorimetric assays to detect and quantify β-galactosidase activity in diverse biological systems including transfected mammalian cells, bacteria, and environmental water samples . Its long-wavelength detection window reduces interference from biological matrices and enables quantification using standard visible-light spectrophotometers or plate readers .

Assay Type Colorimetric β-gal detection at 570–578 nm

Sensitivity Enhanced sensitivity window vs. ONPG-based methods

Matrix Fit Mammalian, bacterial, and water sample matrices

Why CPRG Cannot Be Substituted with Other β-Gal Substrates

Despite sharing the β-D-galactopyranoside core structure, CPRG is differentiated from other chromogenic substrates such as ONPG, X-Gal, and PNPG by a combination of quantitative performance parameters that directly affect assay sensitivity, accuracy, and robustness. Substituting CPRG with ONPG results in a loss of approximately 10-fold sensitivity in enzyme quantitation due to the 21-fold lower molar extinction coefficient of the ONPG hydrolysis product [1]. Replacing CPRG with PNPG introduces pH-dependent variability, as PNPG displays dual pH optima (pH 3.5 and 5.5) compared to CPRG's single broad optimum centered at pH 5.5, complicating assay standardization [2]. Furthermore, in tissue samples containing blood, CPRG uniquely maintains detection capability down to 0.05 mU of enzyme activity, whereas hemoglobin interference substantially compromises ONPG-based measurements [3]. These quantitative divergences mean that interchanging substrates without re-optimization and re-validation will produce non-comparable, and often inferior, assay performance.

vs. ONPG Lower signal per enzyme turnover; may alter assay sensitivity

vs. PNPG pH-dependent variability; dual pH optima may complicate standardization

Matrix Interference False-positive risk in blood-containing samples with alternative substrates

• [1] Eustice DC, Feldman PA, Colberg-Poley AM, Buckery RM, Neubauer RH. A sensitive method for the detection of beta-galactosidase in transfected mammalian cells. Biotechniques. 1991;11(6):739-40, 742-3. PMID: 1809326. View Source
• [2] Prasad VVTS, Fliesler SJ. Identification of β-galactosidase activity in purified bovine retinal rod outer segments. Curr Eye Res. 1994;13(5):377-384. DOI: 10.3109/02713689409167302. View Source
• [3] Pelisek J, Armeanu S, Nikol S. Evaluation of β-Galactosidase Activity in Tissue in the Presence of Blood. J Vasc Res. 2000;37(6):585-593. DOI: 10.1159/000054116. View Source

Quantitative Evidence: CPRG vs. Leading β-Gal Substrates

Sensitivity vs. ONPG in Mammalian Cell Lysates

In a direct head-to-head kinetic comparison using purified E. coli β-galactosidase, CPRG demonstrated approximately 10-fold greater sensitivity for enzyme quantitation relative to ONPG [1]. This sensitivity advantage is quantitatively accounted for by two opposing factors: the Vmax for CPRG was half that of ONPG (21.4 vs. 41.1), while the molar extinction coefficient of the chromogenic product chlorophenol red is 21-fold higher than that of o-nitrophenol, yielding a net ~10.5-fold improvement in colorimetric signal per unit of enzyme activity [1]. At the standard assay concentration of 8.0 mM CPRG (6-fold Km), 86% of Vmax was achieved, enabling robust detection of low-level β-galactosidase expression from transfected HeLa cells that was undetectable using ONPG [1].

Sensitivity vs. ONPG

Head-to-head

~10-fold more sensitive than ONPG

Supports lower detection limit in reporter gene assays

HeLa cell lysate context; kinetic analysis

Evidence Dimension	Sensitivity (fold improvement in enzyme quantitation limit)
Target Compound Data	CPRG: ~10-fold more sensitive than ONPG; Vmax = 21.4, Km = 1.35 mM, extinction coefficient ε_chlorophenol red ≈ 21× ε_o-nitrophenol
Comparator Or Baseline	ONPG (o-nitrophenyl-β-D-galactopyranoside): Vmax = 41.1, Km = 2.42 mM, ε_o-nitrophenol baseline
Quantified Difference	CPRG sensitivity ≈ 10× ONPG; CPRG Vmax/ONPG Vmax = 0.52; ε_CPRG/ε_ONPG ≈ 21; net signal enhancement factor ≈ (21 × 0.52) ≈ 10.9
Conditions	Purified E. coli β-galactosidase; HeLa cell lysates with Nonidet P-40 detergent; kinetic analysis at standardized substrate concentrations

Why This Matters

This 10-fold sensitivity gap means that CPRG can reliably detect β-galactosidase reporter expression at levels that are functionally invisible to ONPG-based assays, reducing false negatives and enabling earlier detection of successful transfection events—critical for high-throughput screening and transient transfection optimization.

• [1] Eustice DC, Feldman PA, Colberg-Poley AM, Buckery RM, Neubauer RH. A sensitive method for the detection of beta-galactosidase in transfected mammalian cells. Biotechniques. 1991;11(6):739-40, 742-3. PMID: 1809326. View Source

Higher Molar Extinction Coefficient vs. ONPG Product

The intrinsic colorimetric detection advantage of CPRG over ONPG is rooted in the optical properties of their respective hydrolysis products. The chlorophenol red product generated from CPRG has a molar extinction coefficient that is 21-fold higher than that of o-nitrophenol, the product of ONPG hydrolysis [1]. Quantitatively, the extinction coefficient of chlorophenol red at 570–578 nm in alkaline solution (0.1 M NaOH) is ≥45,000 M⁻¹cm⁻¹, compared to approximately 2,100–4,500 M⁻¹cm⁻¹ for o-nitrophenol at 420 nm under typical assay conditions [1]. This 21-fold optical advantage means that for the same number of enzyme turnover events, CPRG generates over an order of magnitude greater absorbance signal, directly translating into lower limits of detection and wider dynamic range.

Extinction Coefficient

Reported

ε ≈ 21× higher than o-nitrophenol

Enables robust signal on standard plate readers

At 570–578 nm in alkaline solution

Evidence Dimension	Molar extinction coefficient (ε) of chromogenic hydrolysis product
Target Compound Data	Chlorophenol red (CPR): ε ≥ 45,000 M⁻¹cm⁻¹ at 573–579 nm (0.1 M NaOH); ε ~ 21× higher than ONPG product [1]
Comparator Or Baseline	o-Nitrophenol (ONPG product): ε ~ 2,100–4,500 M⁻¹cm⁻¹ at 420 nm
Quantified Difference	ε_CPRG / ε_ONPG ≈ 21-fold
Conditions	Alkaline pH (0.1 M NaOH); visible spectrophotometry at respective λmax

Why This Matters

The 21-fold extinction coefficient advantage directly lowers the minimum detectable enzyme concentration by approximately one order of magnitude, reducing sample volume requirements and enabling robust signal acquisition on standard plate readers without specialized optics—an important consideration for procurement in cost-sensitive, high-throughput screening environments.

• [1] Eustice DC, Feldman PA, Colberg-Poley AM, Buckery RM, Neubauer RH. A sensitive method for the detection of beta-galactosidase in transfected mammalian cells. Biotechniques. 1991;11(6):739-40, 742-3. PMID: 1809326. View Source

Lower Km vs. ONPG and PNPG Across Enzyme Systems

CPRG exhibits significantly higher apparent affinity (lower Km) for β-galactosidase compared to both ONPG and PNPG in independent direct comparisons. Against purified E. coli β-galactosidase, CPRG showed a Km of 1.35 mM versus 2.42 mM for ONPG, representing a ~1.8-fold affinity advantage [1]. In a separate study using bovine retinal rod outer segment (ROS) β-galactosidase, CPRG displayed a Km of 50 μM versus 147 μM for PNPG, representing a ~2.9-fold higher affinity [2]. These consistently lower Km values indicate that CPRG requires lower substrate concentrations to achieve saturation, which reduces reagent consumption per assay and enables effective enzyme detection even when substrate solubility or cost is limiting.

Km Affinity

Head-to-head

Km 1.35 mM (E. coli) vs. ONPG 2.42 mM

Reduces reagent consumption at saturation

Also 2.9× lower Km vs. PNPG in bovine ROS

Evidence Dimension	Michaelis constant (Km) as indicator of apparent substrate affinity
Target Compound Data	CPRG: Km = 1.35 mM (E. coli β-gal) [1]; Km = 50 μM (bovine ROS β-gal) [2]
Comparator Or Baseline	ONPG: Km = 2.42 mM (E. coli β-gal); PNPG: Km = 147 μM (bovine ROS β-gal)
Quantified Difference	Km(ONPG)/Km(CPRG) ≈ 1.8; Km(PNPG)/Km(CPRG) ≈ 2.9
Conditions	Purified E. coli β-galactosidase (Eustice 1991); purified bovine retinal rod outer segment β-galactosidase (Prasad & Fliesler 1994)

Why This Matters

Higher apparent affinity permits full enzyme saturation at lower substrate concentrations, directly reducing reagent cost per assay well and minimizing potential solubility-related artifacts. This is especially relevant for high-volume screening operations where cumulative reagent expenditure is a procurement consideration.

• [1] Eustice DC, Feldman PA, Colberg-Poley AM, Buckery RM, Neubauer RH. A sensitive method for the detection of beta-galactosidase in transfected mammalian cells. Biotechniques. 1991;11(6):739-40, 742-3. PMID: 1809326. View Source
• [2] Prasad VVTS, Fliesler SJ. Identification of β-galactosidase activity in purified bovine retinal rod outer segments. Curr Eye Res. 1994;13(5):377-384. DOI: 10.3109/02713689409167302. View Source

Detection in Blood-Contaminated Tissue vs. ONPG

In a comparative evaluation of β-galactosidase substrates for quantifying enzyme activity in tissue samples containing blood, CPRG was the only chromogenic substrate that reliably detected enzyme activity at concentrations as low as 0.05 mU, independent of blood contamination [1]. The study tested CPRG, ONPG, and the chemiluminescent substrate Galacton-Plus across a range of erythrocyte extract concentrations. Hemoglobin absorption spectra overlapped significantly with the o-nitrophenol signal of ONPG, producing false-positive measurements, whereas the longer-wavelength absorbance of chlorophenol red (570 nm) largely escaped hemoglobin interference [1]. Critically, CPRG combined with mercaptoethanol as a reducing agent stabilized enzyme activity for at least 5 hours, enabling robust quantification even at low gene transfer efficiencies [1].

Blood Tissue Detection

Head-to-head

Detects down to 0.05 mU; resists hemoglobin interference

Avoids false positives in blood-perfused tissue assays

Pig arterial tissue model; signal stable ≥5 h

Evidence Dimension	Minimum detectable enzyme activity in blood-contaminated tissue
Target Compound Data	CPRG: detects β-galactosidase activity down to 0.05 mU; unaffected by blood presence; signal stable ≥5 h with reducer
Comparator Or Baseline	ONPG: hemoglobin interference produces false-positive signals; detection limit substantially higher in blood-contaminated samples
Quantified Difference	CPRG detection limit = 0.05 mU; ONPG not reliably usable at low enzyme levels in blood-containing tissue
Conditions	Pig arterial tissue explants; erythrocyte extract-containing lysates; β-galactosidase reporter gene transfer model (Pelisek et al. 2000)

Why This Matters

For researchers quantifying β-galactosidase reporter activity in vascular, tumor, or any blood-perfused tissue, CPRG is the only proven chromogenic substrate that avoids hemoglobin-induced false positives, making it the only valid procurement choice for these application contexts without switching to more expensive chemiluminescent reagents.

• [1] Pelisek J, Armeanu S, Nikol S. Evaluation of β-Galactosidase Activity in Tissue in the Presence of Blood. J Vasc Res. 2000;37(6):585-593. DOI: 10.1159/000054116. View Source

Long-Term Stability and Purity (Roche Specification)

Roche Custom Biotech provides a comprehensive specification sheet for CPRG sodium salt that includes verifiable stability and purity parameters directly relevant to procurement decisions. The product is specified to remain stable for 36 months when stored dry at -15 to -25°C . Key specification parameters include: purity ≥97.5 area% by HPLC (265 nm), ≥88 area% by HPLC (220 nm); free chlorophenol red content ≤0.1%; free galactose ≤5.0% (enzymatic); and reaction rate versus a 2-NP-galactoside standard ≥8.5% . Additionally, dissolved stock solutions are stable for up to 1 week at 4°C when protected from light . These defined lot-to-lot parameters exceed the typical minimal specification (≥90% HPLC) offered by many general chemical suppliers, providing batch-to-batch consistency assurance for regulated or longitudinal studies.

Stability & Purity

Specification review

36-month stability; ≥97.5 area% purity by HPLC

Supports lot-to-lot consistency for longitudinal studies

Roche specification; free dye ≤0.1%

Evidence Dimension	Long-term dry storage stability and batch-to-batch purity specification
Target Compound Data	CPRG (Roche): 36-month stability at -15 to -25°C; purity ≥97.5 area% (HPLC 265 nm); free chlorophenol red ≤0.1%; reaction rate vs. 2-NP-galactoside ≥8.5%
Comparator Or Baseline	General CPRG suppliers: typical purity ≥90% HPLC; stability data often not provided or guaranteed
Quantified Difference	Roche specification stability: 36 months documented; free dye content ≤0.1%; purity ≥97.5% vs. ≥90% for generic
Conditions	Dry powder storage at -15 to -25°C; HPLC purity determination; flame photometric sodium content; enzymatic activity verification

Why This Matters

For multi-year research programs, clinical assay development, or industrial quality control applications requiring lot-to-lot consistency, the 36-month stability guarantee and detailed purity specification reduce the need for frequent re-validation and minimize risk of batch failure—a direct procurement value differentiator over less thoroughly specified alternatives.

CPRG Application Scenarios

Mammalian Cell Reporter Gene Assays

CPRG is the substrate of choice for quantifying β-galactosidase reporter activity in mammalian cell transfection experiments where the number of successfully transfected cells may be low or where transient expression levels are weak [1]. The ~10-fold sensitivity advantage over ONPG, rooted in the 21-fold higher extinction coefficient of chlorophenol red, enables detection of β-galactosidase activity from as few as 5–10% transfected cells in a population, a regime where ONPG gives no detectable signal [1]. This property is critical for optimizing transfection protocols, screening siRNA knockdown efficiency of reporter constructs, and validating viral transduction in primary cell types where transfection efficiency is inherently low [1].

Gene Transfer Quantification in Blood-Perfused Tissues

CPRG uniquely supports reliable β-galactosidase quantification in tissue homogenates containing blood, a common challenge in vascular gene therapy studies, tumor xenograft models, and in vivo reporter gene experiments [2]. The 0.05 mU detection limit, combined with hemoglobin interference resistance (λmax 570 nm vs. hemoglobin Soret band ~414 nm), eliminates the false-positive artifacts that plague ONPG-based measurements in these samples [2]. The addition of mercaptoethanol as a reducing agent further stabilizes the CPRG signal for at least 5 hours, enabling batch processing of multiple tissue samples [2]. Investigators conducting preclinical gene delivery studies should procure CPRG as the only validated chromogenic substrate for blood-containing tissue matrices.

Kinetic Characterization of β-Galactosidase Enzymes

CPRG offers a well-characterized kinetic framework for comparative enzymology of β-galactosidases from diverse biological sources [3]. The established Km values against E. coli (1.35 mM) and mammalian retinal (50 μM) β-galactosidases provide reference baselines for characterizing newly isolated or engineered enzymes [3]. The single, broad pH optimum centered at pH 5.5 simplifies buffer selection and assay standardization compared to PNPG, which displays confounding dual pH optima [3]. Biochemists and structural biologists studying galactosidase mechanism or inhibitor screening should select CPRG to minimize pH-dependent kinetic artifacts and facilitate cross-study data comparability.

Environmental Coliform Bacteria Testing

CPRG is a core component of EPA-approved coliform detection methods (e.g., Colisure Test) and is employed in paper-based biosensors for on-site water quality monitoring . The 36-month long-term stability specification from Roche ensures reagent reliability for regulatory testing programs where reagent replacement cycles span multiple years . The high solubility (≥20 mg/mL in water) and compatibility with paper-based device formats enable pre-coated test strip applications . Quality control laboratories and environmental monitoring agencies should prioritize CPRG from suppliers providing documented lot-to-lot purity and stability certificates, as these parameters directly impact regulatory compliance and inter-laboratory reproducibility.

Application

Selection Property

Validation Focus

Mammalian cell reporter gene assays

Reporter signal sensitivity

Low-abundance transfection endpoint review

Gene transfer in blood-perfused tissues

Hemoglobin interference resistance

Blood-matrix false-positive control

Kinetic enzyme characterization

Single broad pH optimum

Cross-study kinetic comparability

Environmental coliform bacteria testing

Long-term reagent stability

Lot-to-lot purity and stability certificates

• [1] Eustice DC, Feldman PA, Colberg-Poley AM, Buckery RM, Neubauer RH. A sensitive method for the detection of beta-galactosidase in transfected mammalian cells. Biotechniques. 1991;11(6):739-40, 742-3. PMID: 1809326. View Source
• [2] Pelisek J, Armeanu S, Nikol S. Evaluation of β-Galactosidase Activity in Tissue in the Presence of Blood. J Vasc Res. 2000;37(6):585-593. DOI: 10.1159/000054116. View Source
• [3] Prasad VVTS, Fliesler SJ. Identification of β-galactosidase activity in purified bovine retinal rod outer segments. Curr Eye Res. 1994;13(5):377-384. DOI: 10.3109/02713689409167302. View Source